molecular formula C68Fe1H87N15O17S2 B1140829 MICROPEROXIDASE (MP-8) SODIUM SALT CAS No. 104780-81-6

MICROPEROXIDASE (MP-8) SODIUM SALT

Cat. No.: B1140829
CAS No.: 104780-81-6
M. Wt: 1506.48
Attention: For research use only. Not for human or veterinary use.
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Description

Microperoxidase (MP-8) Sodium Salt is a heme-derived peptide fragment containing eight amino acid residues, coupled with a covalently bound iron-protoporphyrin IX group. It is widely studied for its peroxidase-like catalytic activity, enabling applications in biochemical assays, biosensors, and oxidative catalysis. Unlike full-length peroxidases (e.g., horseradish peroxidase), MP-8 lacks the proteinaceous protective structure, making it smaller (~1.5 kDa) and more accessible for modifications . Its sodium salt form enhances solubility in aqueous solutions, facilitating use in laboratory and industrial settings.

Properties

CAS No.

104780-81-6

Molecular Formula

C68Fe1H87N15O17S2

Molecular Weight

1506.48

Origin of Product

United States

Comparison with Similar Compounds

Critical Challenges and Limitations

  • Sensitivity to Inhibitors : MP-8 is more susceptible to inhibition by cyanide and azide ions compared to HRP .
  • Limited Thermal Stability: Irreversible denaturation occurs above 50°C, restricting high-temperature applications .

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